Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane

• CAS No.: 61748-84-3
• Molecular Formula: C13H25O5P
• Molecular Weight: 292.31 g/mol
• IUPAC Name: 2-[[methyl(oxolan-2-ylmethoxymethyl)phosphoryl]methoxymethyl]oxolane
• InChI: InChI=1S/C13H25O5P/c1-19(14,10-15-8-12-4-2-6-17-12)11-16-9-13-5-3-7-18-13/h12-13H,2-11H2,1H3
• InChI Key: UHUCEXUBMDGGKE-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(COCC1CCCO1)COCC2CCCO2

Description

Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane is a chemical compound with a complex structure that includes oxolan (tetrahydrofuran) rings and a phosphane core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane typically involves the reaction of oxolan-2-ylmethanol with a phosphane precursor under controlled conditions. The reaction is carried out in the presence of a catalyst, often a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and efficiency. The use of automated systems for monitoring and controlling reaction parameters is common to maintain the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state derivatives.

Reduction: Reduction reactions can convert the compound to lower oxidation state forms.

Substitution: The oxolan rings and phosphane core can participate in substitution reactions with various reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphane oxides, while substitution reactions can introduce different functional groups into the oxolan rings.

Scientific Research Applications

Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane has several scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential as a biochemical probe or reagent.

Medicine: Explored for its potential therapeutic properties and as a drug delivery agent.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism by which Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane exerts its effects involves interactions with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets and influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

Phosphane derivatives: Compounds with similar phosphane cores but different substituents.

Oxolan-containing compounds: Molecules with oxolan rings but different functional groups.

Uniqueness

Methyl(oxo)bis{[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane is unique due to its combination of oxolan rings and a phosphane core, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.